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Cas no 588702-62-9 (4-(Trifluoromethyl)pyridine-2-carboxylic acid)
588702-62-9 structure
Product Name:4-(Trifluoromethyl)pyridine-2-carboxylic acid
CAS No:588702-62-9
MF:C7H4F3NO2
MW:191.107372283936
MDL:MFCD07438043
CID:367260
PubChem ID:12025164
Update Time:2025-04-19
4-(Trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Trifluoromethyl)picolinic acid
- 2-Pyridinecarboxylicacid, 4-(trifluoromethyl)-
- 4-(Trifluoromethyl)-2-pyridinecarboxylic acid
- 4-(Trifluoromethyl)-pyridine-2-carboxylic acid
- 4-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
- 4-trifluoromethyl-pyridine-2-carboxylic acid
- 4-(Trifluoromethyl)pyridine-2-carboxylicacid
- 4-Trifluoromethylpicolinic acid
- PubChem23564
- BPRWTROIQXSSOC-UHFFFAOYSA-N
- 4-(Trifluoromethyl)-picolinic acid
- trifluoromethylpyridinecarboxylicacid
- BCP01498
- SY023054
- AMY3179
- 4-(trifluoromethyl)picolinic acid;4-(Trifluoromethyl)pyridine-2-carboxylic Acid
- 4-(trifluoromethyl) pyridine-2-carboxylic acid
- BDBM50517252
- F11772
- MFCD07438043
- 4-(Trifluoromethyl)pyridine-2-carboxylic acid, 97%
- AC-24545
- FT-0649998
- A15671
- 4-(Trifluoromethyl)picolinicacid
- 588702-62-9
- CHEMBL4457121
- 2-PYRIDINECARBOXYLIC ACID, 4-(TRIFLUOROMETHYL)-
- EN300-84904
- SCHEMBL222146
- AKOS005072810
- J-513930
- CS-W015853
- DTXSID20476006
- AB41993
- FD-0739
- Z1170449933
- STL556145
- BBL102345
- 4-(Trifluoromethyl)pyridine-2-carboxylic acid
-
- MDL： MFCD07438043
- Inchi： 1S/C7H4F3NO2/c8-7(9,10)4-1-2-11-5(3-4)6(12)13/h1-3H,(H,12,13)
- InChI Key： BPRWTROIQXSSOC-UHFFFAOYSA-N
- SMILES： FC(C1C=CN=C(C(=O)O)C=1)(F)F
Computed Properties
- Exact Mass: 191.01900
- Monoisotopic Mass: 191.01941286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 1.6
Experimental Properties
- Density: 1.484
- Melting Point: 157-162 °C
- Boiling Point: 293.6 °C at 760 mmHg
- Flash Point: 293.6 °C at 760 mmHg
- Refractive Index: 1.475
- PSA: 50.19000
- LogP: 1.79860
4-(Trifluoromethyl)pyridine-2-carboxylic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302 + H312 + H332
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R36/37/38
4-(Trifluoromethyl)pyridine-2-carboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(Trifluoromethyl)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043634-1g |
4-(Trifluoromethyl)pyridine-2-carboxylic acid |
588702-62-9 | 97% | 1g |
￡52.00 | 2022-03-01 | |
| Fluorochem | 043634-5g |
4-(Trifluoromethyl)pyridine-2-carboxylic acid |
588702-62-9 | 97% | 5g |
￡231.00 | 2022-03-01 | |
| Fluorochem | 043634-10g |
4-(Trifluoromethyl)pyridine-2-carboxylic acid |
588702-62-9 | 97% | 10g |
￡436.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T139044-10g |
4-(Trifluoromethyl)pyridine-2-carboxylic acid |
588702-62-9 | ≥97% | 10g |
¥1371.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T139044-1g |
4-(Trifluoromethyl)pyridine-2-carboxylic acid |
588702-62-9 | ≥97% | 1g |
¥186.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T139044-5g |
4-(Trifluoromethyl)pyridine-2-carboxylic acid |
588702-62-9 | ≥97% | 5g |
¥857.90 | 2023-08-31 | |
| Alichem | A023011705-5g |
4-(Trifluoromethyl)-2-pyridinecarboxylic acid |
588702-62-9 | 97% | 5g |
$216.15 | 2023-09-01 | |
| Alichem | A023011705-10g |
4-(Trifluoromethyl)-2-pyridinecarboxylic acid |
588702-62-9 | 97% | 10g |
$360.15 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T896943-5g |
4-(Trifluoromethyl)picolinic acid |
588702-62-9 | 97% | 5g |
1,079.10 | 2021-05-17 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | YT0176-25g |
4-(Trifluoromethyl)-pyridine-2-carboxylic acid |
588702-62-9 | 95% | 25g |
$508 | 2023-09-07 |
4-(Trifluoromethyl)pyridine-2-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 2 h, reflux
Reference
4-(Trifluoromethyl)pyridine-2-carboxylic acid Raw materials
4-(Trifluoromethyl)pyridine-2-carboxylic acid Preparation Products
4-(Trifluoromethyl)pyridine-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:588702-62-9)4-(Trifluoromethyl)pyridine-2-carboxylic acid
Order Number:A15671
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):814.0/213.0
Email:sales@amadischem.com
4-(Trifluoromethyl)pyridine-2-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:588702-62-9)4-(Trifluoromethyl)pyridine-2-carboxylic acid
Purity:99%/99%
Quantity:100g/25g
Price ($):814.0/213.0